N-[1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide
• InChI: InChI=1S/C19H18N4O3S/c1-11-14(9-21-18(22-11)13-3-5-20-6-4-13)12(2)23-19(24)17-16-15(10-27-17)25-7-8-26-16/h3-6,9-10,12H,7-8H2,1-2H3,(H,23,24)
• InChI Key: FFNYUAPVHRHQQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC(=O)C2=C3C(=CS2)OCCO3)C4=CC=NC=C4
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

This section involves the synthesis and evaluation of compounds with structural similarities to the one . These compounds are often explored for their potential biological activities and are synthesized through various chemical reactions, aiming to understand their structure-activity relationships.

Synthesis Analysis

Synthesis of related compounds involves complex chemical reactions aimed at introducing specific functional groups to achieve desired biological activities. For example, the synthesis of ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate analogs has been explored to inhibit AP-1 and NF-kappaB mediated transcriptional activation in Jurkat T cells, highlighting the synthetic efforts towards molecules with specific biological targets (Palanki et al., 2002).

Molecular Structure Analysis

The molecular structure of these compounds is crucial in determining their biological activity. X-ray crystallography and NMR techniques are often employed to elucidate the structure, as seen in studies where the molecular docking and NLO properties were examined, providing insights into their interaction with biological targets and potential applications (Jayarajan et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving related compounds often aim to modify their structure to enhance biological activity or to study their mechanism of action. The reactivity of such compounds can lead to the discovery of novel therapeutic agents. For instance, the reactivity of 3-amino-9-methoxymethyl-7-methyl-3,4-dihydropyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-ones has been explored for the synthesis of tricyclic compounds containing various functional groups (Kostenko et al., 2008).